Cas no 1008773-81-6 (trans-3-tert-Butoxycarbonylaminocyclohex-4-enecarboxylic acid)

• Product Name: trans-3-tert-Butoxycarbonylaminocyclohex-4-enecarboxylic acid
• CAS No: 1008773-81-6
• MF: C₁₂H₁₉NO₄
• MW: 241.28356385231
• MDL: MFCD30210164
• CID: 4675714
• PubChem ID: 24720886
• Update Time: 2025-05-26

trans-3-tert-Butoxycarbonylaminocyclohex-4-enecarboxylic acid Chemical and Physical Properties

Names and Identifiers

• trans-3-tert-Butoxycarbonylaminocyclohex-4-enecarboxylic acid
• cis-5-((tert-Butoxycarbonyl)amino)cyclohex-3-enecarboxylic acid
• (1R,5S)-5-Boc-amino-cyclohex-3-enecarboxylic acid

• MDL： MFCD30210164
• Inchi： 1S/C12H19NO4/c1-12(2,3)17-11(16)13-9-6-4-5-8(7-9)10(14)15/h4,6,8-9H,5,7H2,1-3H3,(H,13,16)(H,14,15)/t8-,9+/m1/s1
• InChI Key： WRDLRBISLUXLKZ-BDAKNGLRSA-N
• SMILES： O(C(N[C@H]1C=CC[C@@H](C(=O)O)C1)=O)C(C)(C)C

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 330
• Topological Polar Surface Area: 75.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on trans-3-tert-Butoxycarbonylaminocyclohex-4-enecarboxylic acid

Introduction to trans-3-tert-Butoxycarbonylaminocyclohex-4-enecarboxylic acid (CAS No. 1008773-81-6)

Trans-3-tert-butoxycarbonylaminocyclohex-4-enecarboxylic acid (CAS No. 1008773-81-6) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to as trans-Boc-amino-cyclohexene carboxylic acid, is characterized by its unique structural features, which include a cyclohexene ring, a carboxylic acid group, and a tert-butoxycarbonyl (Boc) protecting group on the amino functionality. These properties make it an attractive building block for the synthesis of various bioactive molecules and drug candidates.

The tert-butoxycarbonyl (Boc) protecting group is particularly noteworthy due to its stability under a wide range of reaction conditions and its ease of removal under mild acidic conditions. This feature allows for precise control over the reactivity of the amino group during synthetic transformations, making trans-3-tert-Butoxycarbonylaminocyclohex-4-enecarboxylic acid an essential intermediate in the development of complex organic molecules.

In recent years, trans-3-tert-Butoxycarbonylaminocyclohex-4-enecarboxylic acid has been extensively studied for its potential applications in the synthesis of peptides and peptidomimetics. The cyclohexene ring provides conformational rigidity, which can influence the biological activity and pharmacokinetic properties of the resulting compounds. This rigidity is particularly valuable in the design of peptidomimetics that mimic the structure and function of natural peptides but exhibit improved stability and bioavailability.

One notable application of trans-3-tert-Butoxycarbonylaminocyclohex-4-enecarboxylic acid is in the development of inhibitors for specific enzymes involved in various disease pathways. For example, researchers have utilized this compound to synthesize potent inhibitors of proteases, kinases, and other enzymes that play critical roles in cancer, neurodegenerative diseases, and inflammatory conditions. The ability to fine-tune the structure of these inhibitors through strategic modifications of the cyclohexene ring and the carboxylic acid group has led to the discovery of several promising drug candidates.

Moreover, trans-3-tert-Butoxycarbonylaminocyclohex-4-enecarboxylic acid has shown promise in the field of chemical biology, where it serves as a valuable tool for probing protein-protein interactions and signaling pathways. The compound can be incorporated into small molecules designed to modulate specific protein interactions, providing insights into cellular processes and potential therapeutic targets.

In addition to its applications in drug discovery, trans-3-tert-Butoxycarbonylaminocyclohex-4-enecarboxylic acid has been used in the development of materials science. The unique combination of functional groups makes it suitable for the synthesis of polymers with tailored properties, such as enhanced mechanical strength or biodegradability. These polymers have potential applications in areas such as tissue engineering, drug delivery systems, and environmental remediation.

The synthesis of trans-3-tert-Butoxycarbonylaminocyclohex-4-enecarboxylic acid typically involves a multi-step process that begins with the formation of a cyclohexene derivative followed by functionalization with an amino group and protection with a Boc group. Recent advancements in synthetic methods have led to more efficient and scalable routes for producing this compound, making it more accessible for large-scale applications.

In conclusion, trans-3-tert-Butoxycarbonylaminocyclohex-4-enecarboxylic acid (CAS No. 1008773-81-6) is a highly versatile compound with a wide range of applications in medicinal chemistry, pharmaceutical research, chemical biology, and materials science. Its unique structural features and functional groups make it an invaluable building block for the synthesis of bioactive molecules and advanced materials. Ongoing research continues to uncover new possibilities for this compound, further solidifying its importance in modern scientific endeavors.